1,3-bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium

• IUPAC Name: 1,3-bis[2,6-di(propan-2-yl)phenyl]-2H-imidazole
• InChI: InChI=1S/C27H38N2/c1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8/h9-16,18-21H,17H2,1-8H3
• InChI Key: NJLYZISHBSABMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)N2CN(C=C2)C3=C(C=CC=C3C(C)C)C(C)C
• Molecular Formula: C27H38N2
• Molecular Weight: 390.6 g/mol

Description

1,3-bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium is a compound that is often used in the field of chemistry. It is also known as 1,3-Bis(2,6-diisopropylphenyl)-1,3-dihydro-2H-imidazol-2-ylidene. This compound is used with palladium acetate to generate an N-heterocyclic carbene catalyst for carbonylative cross-coupling of pyridyl halides with aryl boronic acids.

Synthesis Analysis

The synthesis of 1,3-bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium involves the reaction of Ni(PPh3)2Cl2 with 1 equivalent of N,N′-dihydrocarbylimidazoli. Another synthesis method involves the alkylation of imidazole derivatives with diisopropylphenyl groups.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a planar imidazolium ring, which is crucial for its reactivity and interaction with catalysts. The bulky diisopropylphenyl groups contribute to the stability of the resulting carbenes upon deprotonation.

Chemical Reactions Analysis

1,3-bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium is a versatile compound in chemical reactions, particularly as a precursor for N-heterocyclic carbenes in catalysis. These carbenes serve as ligands in various metal-catalyzed reactions, including amination of aryl chlorides and Mizoroki-Heck cross-coupling reactions.

Physical And Chemical Properties Analysis

1,3-bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium is a solid compound. Its empirical formula is C27H37ClN2 and it has a molecular weight of 425.05. It is used as a reagent type: ligand. Its melting point is 278 °C (dec.) (lit.).

Mechanism of Action

The compound is used with palladium acetate to generate an N-heterocyclic carbene catalyst for carbonylative cross-coupling of pyridyl halides with aryl boronic acids. This highlights its role in facilitating bond-forming processes through efficient catalysis.

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

The compound’s role as a precursor for N-heterocyclic carbenes in catalysis suggests potential for further exploration in the field of synthetic chemistry. Its use in various metal-catalyzed reactions, including amination of aryl chlorides and Mizoroki-Heck cross-coupling reactions, showcases its pivotal role in facilitating bond-forming processes through efficient catalysis. This opens up possibilities for the development of new materials and catalytic processes.